Cas no 2580097-73-8 (rac-ethyl (3R,4S)-4-amino-3-hydroxycyclopent-1-ene-1-carboxylate)

• Product Name: rac-ethyl (3R,4S)-4-amino-3-hydroxycyclopent-1-ene-1-carboxylate
• CAS No: 2580097-73-8
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 5657979
• PubChem ID: 165885889
• Update Time: 2025-10-15

rac-ethyl (3R,4S)-4-amino-3-hydroxycyclopent-1-ene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27724347
• 2580097-73-8
• rac-ethyl (3R,4S)-4-amino-3-hydroxycyclopent-1-ene-1-carboxylate

• Inchi： 1S/C8H13NO3/c1-2-12-8(11)5-3-6(9)7(10)4-5/h4,6-7,10H,2-3,9H2,1H3/t6-,7+/m0/s1
• InChI Key： HSXPVEDRBXKHOY-NKWVEPMBSA-N
• SMILES： O[C@@H]1C=C(C(=O)OCC)C[C@@H]1N

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 72.6Ų

Additional information on rac-ethyl (3R,4S)-4-amino-3-hydroxycyclopent-1-ene-1-carboxylate

Introduction to Rac-Ethyl (3R,4S)-4-Amino-3-Hydroxycyclopent-1-ene-1-Carboxylate (CAS No. 2580097-73-8)

Rac-Ethyl (3R,4S)-4-amino-3-hydroxycyclopent-1-ene-1-carboxylate, a compound with the CAS number 2580097-73-8, is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of cyclic peptides that exhibit unique structural and functional properties, making it a valuable scaffold for drug discovery and development.

The structure of Rac-Ethyl (3R,4S)-4-amino-3-hydroxycyclopent-1-ene-1-carboxylate is characterized by a cyclopentane ring with hydroxyl and amino substituents at specific positions. This arrangement imparts a high degree of stereochemical complexity, which is crucial for its biological activity. The presence of both hydroxyl and amino groups allows for diverse interactions with biological targets, making it an attractive candidate for further exploration.

In recent years, there has been growing interest in the development of novel therapeutic agents based on cyclic peptides. These molecules have shown promise in various therapeutic areas, including oncology, inflammation, and infectious diseases. The stereochemistry of cyclic peptides plays a pivotal role in determining their biological activity, and the specific configuration of Rac-Ethyl (3R,4S)-4-amino-3-hydroxycyclopent-1-ene-1-carboxylate makes it particularly interesting for studying these interactions.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The cyclopentane ring provides a stable scaffold that can be modified to enhance binding affinity and selectivity towards target proteins. Additionally, the hydroxyl and amino groups offer multiple sites for chemical modification, allowing researchers to fine-tune the properties of the molecule.

Recent studies have highlighted the importance of stereochemistry in the design of bioactive molecules. The (3R,4S) configuration of Rac-Ethyl (3R,4S)-4-amino-3-hydroxycyclopent-1-ene-1-carboxylate has been shown to be critical for its biological activity. This stereochemical arrangement ensures optimal interactions with biological targets, leading to enhanced efficacy and reduced side effects.

The compound has also been studied in the context of its potential applications in drug discovery. Researchers have explored its interactions with various enzymes and receptors, demonstrating its ability to modulate biological pathways relevant to human health and disease. These findings suggest that Rac-Ethyl (3R,4S)-4-amino-3-hydroxycyclopent-1-ene-1-carboxylate could serve as a valuable starting point for developing novel therapeutics.

The synthesis of this compound presents unique challenges due to its complex stereochemistry. However, advances in synthetic chemistry have made it possible to produce high-purity samples suitable for biological studies. These advancements have opened up new avenues for exploring the potential of cyclic peptides as therapeutic agents.

In conclusion, Rac-Ethyl (3R,4S)-4-amino-3-hydroxycyclopent-1-ene-1-carboxylate (CAS No. 2580097-73-8) is a promising compound with significant potential in pharmaceutical research. Its unique structure and stereochemistry make it an attractive candidate for further exploration as a lead molecule for drug development. As our understanding of the biological roles of cyclic peptides continues to grow, compounds like this one are likely to play an increasingly important role in the discovery and development of novel therapeutics.